Cas no 881422-32-8 (Benzaldehyde, 3-nitro-5-(phenylmethoxy)-)
881422-32-8 structure
Product Name:Benzaldehyde, 3-nitro-5-(phenylmethoxy)-
CAS No:881422-32-8
MF:C14H11NO4
MW:257.241443872452
CID:643392
PubChem ID:12174290
Update Time:2025-04-19
Benzaldehyde, 3-nitro-5-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-nitro-5-(phenylmethoxy)-
- 3-nitro-5-phenylmethoxybenzaldehyde
- SCHEMBL19874794
- DTXSID30479189
- 881422-32-8
-
- Inchi: 1S/C14H11NO4/c16-9-12-6-13(15(17)18)8-14(7-12)19-10-11-4-2-1-3-5-11/h1-9H,10H2
- InChI Key: UDKJQEGOILJIJN-UHFFFAOYSA-N
- SMILES: O(C1C=C(C=O)C=C(C=1)[N+](=O)[O-])CC1C=CC=CC=1
Computed Properties
- Exact Mass: 257.06880783g/mol
- Monoisotopic Mass: 257.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 72.1Ų
Benzaldehyde, 3-nitro-5-(phenylmethoxy)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
881422-32-8 (Benzaldehyde, 3-nitro-5-(phenylmethoxy)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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